Cas no 37942-76-0 (Methyl 4-formylcyclohexanecarboxylate)

• Product Name: Methyl 4-formylcyclohexanecarboxylate
• CAS No: 37942-76-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD16659932
• CID: 843426
• PubChem ID: 11252253
• Update Time: 2025-11-02

Methyl 4-formylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-formylcyclohexanecarboxylate
• 4-FORMYL-CYCLOHEXANECARBOXYLIC ACID METHYL ESTER
• Cyclohexanecarboxylic acid, 4-formyl-, methyl ester
• 4-(methoxycarbonyl)-cyclohexanecarboxaldehyde
• 4-Formyl-cyclohexancarbonsaeure-methy
• 4-formylcyclohexane carboxylic acid methyl ester
• 5-oxopentanoic acid methyl ester
• 5-OXO-PENTANOIC ACID METHYL ESTER
• AC1LB9TA
• AC1Q6QKD
• AR-1J5588
• CTK5B1221
• HT747
• methyl 4-formylbutanoate
• methyl 5-oxopenanoate
• methyl 5-oxo-pentanoate
• Pentanoic acid, 5-oxo-, methyl ester
• 4-(Methoxycarbonyl)cyclohexanecarboxaldehyde
• (1r,4r)-methyl 4-formylcyclohexanecarboxylate
• Cis-methyl 4-formylcyclohexanecarboxylate
• trans-4-Formyl-cyclohexanecarboxylic acid methyl ester
• SB13987
• Methyl trans-4-formylcyclohexane-1-carboxylate
• DS-15568
• 37942-76-0
• SCHEMBL108455
• methyl cis-4-formylcyclohexane carboxylate
• METHYL CIS-4-FORMYLCYCLOHEXANE-1-CARBOXYLATE
• trans-Methyl 4-formylcyclohexanecarboxylate
• SY279395
• 54274-80-5
• Rel-methyl (1s,4s)-4-formylcyclohexane-1-carboxylate
• CS-D1139
• Methyl trans-4-Formylcyclohexanecarboxylate
• AT33186
• (trans)-methyl 4-formylcyclohexanecarboxylate
• methyl 4-formylcyclohexane carboxylate
• AKOS040804838
• LARSGJZNVQJRMD-OCAPTIKFSA-N
• SB11026
• SCHEMBL15005440
• methyl 4-formylcyclohexane-carboxylate
• SCHEMBL14450651
• DA-16639
• MFCD12965033
• SCHEMBL142778
• LARSGJZNVQJRMD-UHFFFAOYSA-N
• DTXSID80969303
• CS-0183744
• Methyl 4-formylcyclohexane-1-carboxylate
• 121317-96-2
• Methyl4-formylcyclohexanecarboxylate
• methyl (1s,4s)-4-formylcyclohexane-1-carboxylate
• AKOS015851346
• SY027704
• SCHEMBL10168088
• AKOS015999877
• MFCD16659932
• AS-43781
• BCP27237
• LARSGJZNVQJRMD-ZKCHVHJHSA-N
• DB-208420
• Cyclohexanecarboxylic acid, 4-formyl-, methyl ester, trans-

• MDL： MFCD16659932
• Inchi： 1S/C9H14O3/c1-12-9(11)8-4-2-7(6-10)3-5-8/h6-8H,2-5H2,1H3
• InChI Key： LARSGJZNVQJRMD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C=O)CC1)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.4±33.0 ºC (760 Torr),
• Flash Point: 96.8±25.4 ºC,
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• PSA: 43.37
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 4-formylcyclohexanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 4-formylcyclohexanecarboxylate

Comprehensive Overview of Methyl 4-formylcyclohexanecarboxylate (CAS No. 37942-76-0)

Methyl 4-formylcyclohexanecarboxylate (CAS No. 37942-76-0) is a versatile organic compound widely used in pharmaceutical, fragrance, and specialty chemical industries. This ester derivative, featuring both a formyl group and a carboxylate moiety, serves as a key intermediate in synthesizing complex molecules. Its unique structure, combining cyclohexane rigidity with reactive functional groups, makes it invaluable for asymmetric synthesis and chiral building blocks.

Recent trends highlight growing interest in sustainable synthesis of compounds like Methyl 4-formylcyclohexanecarboxylate. Researchers are exploring green chemistry approaches, such as biocatalysis and solvent-free reactions, to reduce environmental impact. Searches for "biodegradable ester synthesis" and "cyclohexane derivatives in drug discovery" reflect this shift. The compound’s role in flavor and fragrance applications also aligns with consumer demand for natural aroma chemicals.

The molecular structure of CAS No. 37942-76-0 enables diverse reactivity. The formyl group participates in condensation reactions, while the ester group can undergo hydrolysis or transesterification. These properties are exploited in producing pharmaceutical intermediates like GABA analogs and nonsteroidal anti-inflammatory drugs (NSAIDs). Industry forums frequently discuss its use in "high-value fine chemicals" and "scalable synthetic routes."

Analytical characterization of Methyl 4-formylcyclohexanecarboxylate typically involves GC-MS, NMR spectroscopy, and HPLC purity testing. Quality control is critical, as impurities may affect downstream reactions. Popular queries include "spectral data for cyclohexane carboxylates" and "stability under storage conditions," underscoring the need for reliable technical data.

In material science, this compound contributes to polymeric coatings and crosslinking agents. Its bifunctional nature allows incorporation into dendrimers and star-shaped polymers, topics gaining traction in "smart material design" searches. Regulatory compliance with REACH and FDA guidelines ensures safe handling in industrial settings.

Future applications may leverage Methyl 4-formylcyclohexanecarboxylate in bio-based plastics and CO2 capture materials, aligning with circular economy goals. As synthetic methodologies advance, its accessibility and cost-efficiency will likely expand, addressing queries like "bulk suppliers of CAS 37942-76-0" and "derivatives with enhanced solubility."